Cas no 2763781-00-4 (methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate hydrochloride)

• Product Name: methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate hydrochloride
• CAS No: 2763781-00-4
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• CID: 5417372
• PubChem ID: 165986139
• Update Time: 2025-10-21

methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carboxylic acid, 1-(2-aminoethyl)-, methyl ester, hydrochloride (1:1)
• Z5946975798
• 2763781-00-4
• EN300-37369008
• methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate hydrochloride

• Inchi： 1S/C11H13N3O2.ClH/c1-16-11(15)8-2-3-10-9(6-8)7-13-14(10)5-4-12;/h2-3,6-7H,4-5,12H2,1H3;1H
• InChI Key： ICMMKUISGWYYHO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC2=C(C=NN2CCN)C=1)=O

Computed Properties

• Exact Mass: 255.0774544g/mol
• Monoisotopic Mass: 255.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate hydrochloride

Methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate Hydrochloride (CAS 2763781-00-4): A Comprehensive Overview

Methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate hydrochloride (CAS 2763781-00-4) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries and industry trends.

The compound, often referred to as methyl indazole carboxylate derivative, belongs to the class of heterocyclic compounds, which are pivotal in drug discovery. Its molecular structure features an indazole core coupled with an aminoethyl side chain and a methyl carboxylate group, making it a versatile intermediate for synthesizing bioactive molecules.

Researchers frequently inquire about the synthesis of methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate hydrochloride, as it serves as a building block for kinase inhibitors and receptor modulators. Recent studies highlight its role in targeting cancer pathways and neurodegenerative diseases, aligning with the growing demand for precision medicine.

In the context of SEO optimization, users often search for "CAS 2763781-00-4 supplier" or "methyl indazole carboxylate applications." This reflects the compound's commercial and academic value. Its hydrochloride salt form enhances solubility, a critical factor for in vitro assays and drug formulation.

The physicochemical properties of methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate hydrochloride include a molecular weight of ~269.7 g/mol and stability under standard laboratory conditions. These traits make it suitable for high-throughput screening and medicinal chemistry projects.

Emerging trends in AI-driven drug discovery have amplified interest in this compound. Platforms like AlphaFold and molecular docking simulations leverage such intermediates to predict protein-ligand interactions, addressing queries like "how to use indazole derivatives in computational chemistry."

From a market perspective, the demand for custom synthesis of methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate is rising, particularly among contract research organizations (CROs) and biotech startups. Its application in peptide conjugation and proteomics further broadens its utility.

Safety and handling of CAS 2763781-00-4 adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous, its aminoethyl moiety warrants cautious handling to ensure research integrity.

In summary, methyl 1-(2-aminoethyl)-1H-indazole-5-carboxylate hydrochloride exemplifies innovation in small-molecule research. Its multifaceted applications—from drug development to biochemical tools—underscore its importance in contemporary science, answering frequent search terms like "indazole derivatives in 2024" and "pharmaceutical intermediates for sale."